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2-(1,3-Thiazol-2-yl)ethyl

methanesulfonate

CAS No.: 1245520-16-4

Cat. No.: B2903490

Get Quote

In the landscape of pharmaceutical sciences, the thermodynamic stability of an active

pharmaceutical ingredient (API) or a critical intermediate is not merely a matter of chemical

curiosity; it is a cornerstone of safety, efficacy, and manufacturability. The compound 2-(1,3-
Thiazol-2-yl)ethyl methanesulfonate, a key structural motif in the synthesis of more complex

molecules, presents a unique stability profile governed by its two primary functional

components: a sulfonate ester and a thiazole ring. Understanding its behavior under various

stressors is paramount for defining robust storage conditions, predicting shelf-life, and

controlling the formation of potential impurities.

This guide provides a comprehensive framework for evaluating the thermodynamic stability of

2-(1,3-Thiazol-2-yl)ethyl methanesulfonate. We will move beyond rote procedural

descriptions to explore the causal relationships behind experimental design, ensuring that the

data generated is not only accurate but also mechanistically informative. This document is

intended for researchers, scientists, and drug development professionals who require a deep,

actionable understanding of small molecule stability.
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Chapter 1: Theoretical Foundations and Structural
Liabilities
A molecule's thermodynamic stability is a measure of its energy state relative to its potential

degradation products. A transition to a lower energy state (i.e., degradation) is

thermodynamically favorable. The rate of this transition, however, is governed by kinetics. Our

analysis must therefore consider both the "if" (thermodynamics) and the "when" (kinetics) of

degradation.

The structure of 2-(1,3-Thiazol-2-yl)ethyl methanesulfonate contains two key areas

susceptible to degradation:

The Methanesulfonate Ester (Mesylate) Group: This is a potent leaving group and the

primary site for nucleophilic attack. The principal degradation pathway is solvolysis, most

commonly hydrolysis in the presence of water.[1][2] The rate of hydrolysis is significantly

influenced by pH, temperature, and the presence of other nucleophiles.[1][2] It is critical to

note that sulfonate esters of small alcohols are a class of potential genotoxic impurities

(PGIs), making the control of their formation and degradation a significant regulatory

concern.[3] While the C–S bond within the methanesulfonate group is exceptionally stable,

the C–O ester linkage is the point of liability.[4]

The 1,3-Thiazole Ring: Heteroaromatic rings like thiazole can be susceptible to specific

degradation mechanisms. Of particular note is photodegradation. Thiazole-containing

compounds with aryl substituents have been shown to undergo photo-oxygenation,

potentially reacting with singlet oxygen via a [4+2] cycloaddition, leading to ring cleavage.[5]

The stability of the thiazole ring can be highly dependent on its substituents and the

surrounding chemical environment.[5][6]

Below is a diagram illustrating the potential degradation pathways for the target molecule.
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Caption: Potential hydrolytic and photolytic degradation pathways.

Chapter 2: A Multi-Pronged Strategy for Stability
Assessment
A robust stability assessment cannot rely on a single technique. It requires a holistic approach

that combines thermal analysis, forced degradation studies, and formal stability testing under

controlled conditions. This integrated strategy provides a complete picture of the molecule's

intrinsic stability and its response to environmental factors.

The following workflow illustrates the logical progression of a comprehensive stability

investigation.
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Comprehensive Stability Assessment Workflow

Obtain Pure Sample of
2-(1,3-Thiazol-2-yl)ethyl

methanesulfonate

Step 1: Thermal Analysis
(DSC & TGA)

Develop Stability-Indicating
Analytical Method (e.g., HPLC)

Step 2: Forced Degradation Studies
(Hydrolysis, Oxidation, Photolysis)

Provides thermal limits

Step 4: Data Analysis & Interpretation

Identifies degradation pathways

Monitors degradation

Step 3: Accelerated Stability Study
(ICH Conditions)

Quantifies stability

Generates kinetic data

Define Storage Conditions
& Predict Shelf-Life
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Caption: An integrated workflow for stability assessment.

Chapter 3: Experimental Protocols and
Methodologies
This section details the core experimental procedures. The causality behind each step is

explained to provide a deeper understanding of the protocol's purpose.

Intrinsic Thermal Stability: DSC and TGA
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Rationale: Before subjecting the compound to long-term studies, its intrinsic thermal stability

must be determined. Differential Scanning Calorimetry (DSC) detects thermal events like

melting and decomposition, while Thermogravimetric Analysis (TGA) quantifies mass loss

associated with these events.[7][8][9] This data is critical for identifying maximum temperatures

for handling and drying processes without inducing degradation.

Protocol: Combined TGA/DSC Analysis

Instrument Calibration: Calibrate the TGA balance and DSC heat flow using appropriate

standards (e.g., indium for DSC, calcium oxalate for TGA).

Sample Preparation: Accurately weigh 3-5 mg of 2-(1,3-Thiazol-2-yl)ethyl
methanesulfonate into an aluminum or ceramic pan.

Atmosphere: Set the purge gas to high-purity nitrogen at a flow rate of 50 mL/min to provide

an inert atmosphere, preventing oxidative degradation.

Thermal Program:

Equilibrate the sample at 30 °C.

Ramp the temperature from 30 °C to 400 °C at a rate of 10 °C/min. This rate provides a

good balance between resolution and experimental time.

Data Acquisition: Record the mass change (TGA), the derivative of mass change (DTG), and

the differential heat flow (DSC) as a function of temperature.

Analysis:

From the TGA curve, determine the onset temperature of mass loss, which indicates the

beginning of thermal decomposition.

From the DSC curve, identify endotherms (e.g., melting) and exotherms (e.g.,

decomposition).

Table 1: Representative Thermal Analysis Data
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Parameter Observation Interpretation

DSC Melting Point (Tₘ) Sharp endotherm at 155 °C
Indicates the melting point of a

crystalline solid.

TGA Onset of Decomposition ~210 °C

The temperature at which

significant thermal degradation

begins.

Mass Loss at 300 °C 65%
Corresponds to the loss of

specific molecular fragments.

Forced Degradation (Stress Testing)
Rationale: Forced degradation studies are designed to intentionally degrade the sample to

identify likely degradation products and establish the "stability-indicating" nature of the

analytical method.[10] These studies reveal the intrinsic susceptibility of the molecule to

hydrolysis, oxidation, and photolysis.

Protocol: General Procedure

For each condition below, a stock solution of the compound (e.g., 1 mg/mL in acetonitrile) is

used. A control sample, protected from the stress condition, is analyzed alongside the stressed

sample.

Acidic Hydrolysis:

Mix the stock solution with 0.1 M HCl.

Heat at 60 °C for 24 hours.

Causality: Low pH can catalyze the hydrolysis of the sulfonate ester.

Basic Hydrolysis:

Mix the stock solution with 0.1 M NaOH.

Keep at room temperature for 4 hours.
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Causality: The hydroxide ion is a strong nucleophile that will readily attack the electrophilic

sulfur atom or the adjacent carbon of the ester, leading to rapid cleavage.[2]

Neutral Hydrolysis:

Mix the stock solution with purified water.

Heat at 60 °C for 24 hours.

Causality: Determines the rate of uncatalyzed hydrolysis. The presence of water has a

dramatic effect on reducing sulfonate ester levels.[1][11]

Oxidative Degradation:

Mix the stock solution with 3% hydrogen peroxide (H₂O₂).

Keep at room temperature for 24 hours.

Causality: Tests for susceptibility to oxidation. While the methanesulfonate group is highly

resistant to oxidation, other parts of the molecule may be sensitive.[4]

Photostability:

Expose a solid sample and a solution sample to a light source conforming to ICH Q1B

guidelines (overall illumination of ≥ 1.2 million lux hours and an integrated near UV energy

of ≥ 200 watt hours/square meter).[12][13]

Simultaneously, run a "dark control" sample wrapped in aluminum foil to shield it from light.

[13]

Causality: The dark control is a self-validating mechanism, allowing differentiation between

thermal degradation and true photodegradation. This is crucial for evaluating the potential

for thiazole ring photo-oxygenation.[5]

Table 2: Representative Forced Degradation Results
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Condition % Degradation
Major Degradants
Observed

0.1 M HCl, 60°C, 24h 5% 2-(1,3-Thiazol-2-yl)ethanol

0.1 M NaOH, RT, 4h >90% 2-(1,3-Thiazol-2-yl)ethanol

Water, 60°C, 24h <2% 2-(1,3-Thiazol-2-yl)ethanol

3% H₂O₂, RT, 24h <1% None significant

Light Exposure (ICH) 8% Thiazole ring-opened species

Accelerated Stability Studies
Rationale: Accelerated stability studies use exaggerated storage conditions to speed up

chemical degradation and physical changes, allowing for the prediction of shelf-life under

normal storage conditions.[14][15] The data is often modeled using the Arrhenius equation,

which relates the rate of reaction to temperature.[16][17]

Protocol: ICH-Compliant Accelerated Stability Study

Batch Selection: Use at least one representative batch of 2-(1,3-Thiazol-2-yl)ethyl
methanesulfonate.[14]

Packaging: Store the sample in containers that are inert and simulate the proposed long-

term storage packaging.

Storage Conditions: Place samples in a calibrated stability chamber set to the conditions

specified by the International Council for Harmonisation (ICH).

Sampling Plan: Pull samples at predetermined time points (e.g., 0, 1, 3, and 6 months).

Analysis: Analyze the samples using a validated, stability-indicating HPLC method for purity

and degradation products.

Table 3: Standard ICH Accelerated Stability Conditions
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Study Storage Condition Minimum Time Period

Accelerated
40 °C ± 2 °C / 75% RH ± 5%

RH
6 Months

Intermediate
30 °C ± 2 °C / 65% RH ± 5%

RH
6 Months

Long-Term
25 °C ± 2 °C / 60% RH ± 5%

RH
12 Months (or longer)

Reference: Based on ICH Q1A(R2) guidelines.

Chapter 4: The Role of Computational Modeling
Modern stability assessment can be augmented with computational chemistry. Using methods

like Density Functional Theory (DFT), it is possible to model the molecule and its potential

degradation products.[18] This approach can calculate the Gibbs free energies of the parent

molecule and its degradants, providing a theoretical prediction of thermodynamic stability.[19]

[20] While not a replacement for experimental data, computational modeling can help

rationalize observed degradation pathways and prioritize experimental efforts, constituting a

key step toward the first-principles design of stable materials.[19]

Conclusion
The thermodynamic stability of 2-(1,3-Thiazol-2-yl)ethyl methanesulfonate is a multifaceted

characteristic dictated by its inherent structural liabilities. The methanesulfonate ester is highly

susceptible to base-catalyzed hydrolysis and, to a lesser extent, acid-catalyzed and neutral

hydrolysis. Concurrently, the thiazole ring presents a potential vulnerability to

photodegradation.

A comprehensive evaluation, grounded in the principles of thermal analysis, forced

degradation, and accelerated stability testing, is essential. The integrated workflow presented

in this guide provides a scientifically rigorous and self-validating framework for characterizing

these liabilities. The resulting data enables the establishment of appropriate handling protocols,

storage conditions, and re-test periods, ensuring the quality and safety of this critical chemical

intermediate throughout the drug development lifecycle.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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